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Compound of Interest

Compound Name: WAY-313356

Cat. No.: B498325

Unraveling WAY-313356: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals
Introduction:

WAY-313356 is a commercially available small molecule identified as an "active molecule" by
various chemical suppliers. While its specific biological activities and mechanism of action are
not extensively documented in publicly available scientific literature, this guide provides a
comprehensive overview of its chemical structure and properties based on existing data. The
information presented herein is intended to serve as a foundational resource for researchers
and drug development professionals interested in exploring the potential of this compound.

Chemical Structure and Properties

WAY-313356 is a heterocyclic compound with the molecular formula C21H1eN4OS. Its structure
features a central 1,2,4-triazole ring substituted with phenyl, pyridinyl, and a benzoylthiomethyl
group. The systematic IUPAC name for WAY-313356 is (4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-
triazol-3-yl)(phenyl)methyl sulfide.

Table 1: Chemical Properties of WAY-313356

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b498325?utm_src=pdf-interest
https://www.benchchem.com/product/b498325?utm_src=pdf-body
https://www.benchchem.com/product/b498325?utm_src=pdf-body
https://www.benchchem.com/product/b498325?utm_src=pdf-body
https://www.benchchem.com/product/b498325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b498325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C21H16N4OS MedChemExpress
Molecular Weight 372.44 g/mol MedChemExpress
CAS Number 325694-03-9 MedChemExpress

O=C(C1=CC=CC=C1)CSsC2=
SMILES Notation NN=C(C3=CC=NC=C3)N2C4=  MedChemExpress
Ccc=CccC=C4

Biological Activity and Mechanism of Action

Detailed information regarding the biological activity, mechanism of action, and associated
signaling pathways of WAY-313356 is not currently available in the public domain. Chemical
vendor descriptions refer to it as an "active molecule," suggesting it may have been part of a
screening library or identified in an initial high-throughput screen. However, without published
research, its specific targets, potency, and pharmacological effects remain uncharacterized.

Experimental Protocols

Due to the absence of published studies on WAY-313356, specific experimental protocols for
this compound are not available. Researchers interested in investigating its properties would
need to develop their own protocols based on the intended application. This would typically

involve:

¢ In vitro assays: To determine biological activity, one might employ a variety of cell-based or
biochemical assays depending on the hypothesized target class.

o Target identification studies: Techniques such as affinity chromatography, chemical
proteomics, or computational modeling could be used to identify the molecular target(s) of
WAY-313356.

e Pharmacokinetic and pharmacodynamic studies: In vivo experiments in animal models would
be necessary to understand the absorption, distribution, metabolism, excretion (ADME), and
efficacy of the compound.
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Potential Research Directions

Given the chemical structure of WAY-313356, which contains motifs found in other biologically
active compounds, several avenues of research could be explored. The presence of the
triazole ring, for instance, is common in antifungal agents and other therapeutic compounds.
The pyridinyl and phenyl groups could also contribute to interactions with various biological

targets.

Workflow for Investigating a Novel Compound like WAY-313356
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Caption: A generalized workflow for the initial investigation of a novel chemical compound.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b498325?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b498325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Disclaimer: This document is based on currently available information, which is limited. The
absence of published research on WAY-313356 means that its biological effects and safety
profile are unknown. Any investigation of this compound should be conducted with appropriate
caution and adherence to laboratory safety protocols.

 To cite this document: BenchChem. [Chemical structure and properties of WAY-313356].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b498325#chemical-structure-and-properties-of-way-
313356]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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